1-(2-Bromo-4-fluorophenyl)-2,2,2-trifluoroethanamine

• CAS No.: 1086599-71-4
• Molecular Formula: C8H6BrF4N
• Molecular Weight: 272.04 g/mol
• IUPAC Name: 1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethanamine
• InChI: InChI=1S/C8H6BrF4N/c9-6-3-4(10)1-2-5(6)7(14)8(11,12)13/h1-3,7H,14H2
• InChI Key: GQQLAXSHKHMOAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Br)C(C(F)(F)F)N

Description

1-(2-Bromo-4-fluorophenyl)-2,2,2-trifluoroethanamine is a useful research compound. Its molecular formula is C8H6BrF4N and its molecular weight is 272.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Add Raney Nickel (1.58 g, 26.8 mmol) to a solution of 1-(1-azido-2,2,2-trifluoro-ethyl)-2-bromo-4-fluoro-benzene (0.8 g, 2.68 mmol), formic acid (1.24 g, 26.8 mmol), and hydrazine (0.86 g, 26.8 mmol) in 10 mL of ethanol. Stir the mixture at RT for 1 h and filter off the excess Nickel. Dilute the mother liquor with water and extract with chloroform. Dry the organic layer over sodium sulfate and concentrate to give the title compound as a brown oil (0.73 g, 100%). MS (ES) m/z 272/274 [M+1]+.